Cas no 2228413-87-2 (1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228413-87-2
• MF: C₉H₁₅FO₂
• MW: 174.212606668472
• CID: 6052470
• PubChem ID: 165690252
• Update Time: 2025-10-31

1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228413-87-2
• EN300-1767911

• Inchi： 1S/C9H15FO2/c1-7(2)5-9(7,6(11)12)8(3,4)10/h5H2,1-4H3,(H,11,12)
• InChI Key： AHFZBDOWIYYXQA-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 174.10560788g/mol
• Monoisotopic Mass: 174.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228413-87-2)

1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228413-87-2) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated carboxylic acids, which are increasingly studied for their unique physicochemical properties, including enhanced metabolic stability and bioavailability. The presence of a fluorine atom in its structure makes it a valuable candidate for drug discovery, as fluorine incorporation often improves binding affinity and pharmacokinetics.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid for its potential role as a building block in the synthesis of bioactive molecules. Its cyclopropane ring and carboxylic acid functionality offer versatility in chemical modifications, enabling the development of novel therapeutics targeting enzymes and receptors.

The compound's CAS No. 2228413-87-2 is frequently searched in scientific databases, reflecting its growing relevance in drug design and material science. Users often inquire about its synthetic routes, solubility, and stability under various conditions, highlighting the need for detailed technical data. Additionally, its potential as a precursor for crop protection agents aligns with the agrochemical industry's focus on sustainable and efficient solutions.

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In conclusion, 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a promising area of research, bridging gaps between organic chemistry and applied sciences. Its CAS No. 2228413-87-2 serves as a critical identifier for researchers and suppliers, ensuring accurate communication in global markets. As innovation in fluorine chemistry advances, this compound is poised to play a pivotal role in next-generation therapeutics and agrochemicals.